Cas no 14937-69-0 (6H-Purin-6-one,2-amino-1,9-dihydro-9-pentyl-)

• Product name: 6H-Purin-6-one,2-amino-1,9-dihydro-9-pentyl-
• CAS No: 14937-69-0
• MF: C₁₀H₁₅N₅O
• MW: 221.259001016617
• CID: 226365
• PubChem ID: 135415587

6H-Purin-6-one,2-amino-1,9-dihydro-9-pentyl- Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-9-pentyl-
• 2-amino-9-pentyl-3H-purin-6-one
• 2-amino-9-pentyl-1,9-dihydro-purin-6-one
• 9-n-pentylguanine
• AC1L7D98
• CHEMBL117131
• NSC210441
• SureCN8522271
• 6H-Purin-6-one, 2-amino-1,9-dihydro-9-pentyl-
• DTXSID50308947
• SCHEMBL8522271
• NSC-210441
• 2-amino-9-pentyl-1H-purin-6-one
• pentylguanine
• 14937-69-0

• Inchi： InChI=1S/C10H15N5O/c1-2-3-4-5-15-6-12-7-8(15)13-10(11)14-9(7)16/h6H,2-5H2,1H3,(H3,11,13,14,16)
• InChI Key： PWNHFVHIQRRRCZ-UHFFFAOYSA-N
• SMILES： NC1=NC2=C(N=CN2CCCCC)C(=O)N1

Computed Properties

• Exact Mass: 221.12785
• Monoisotopic Mass: 221.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.3Ų
• XLogP3: 1

Experimental Properties

• Density: 1.43
• Boiling Point: 479.6°C at 760 mmHg
• Flash Point: 243.8°C
• Refractive Index: 1.691
• PSA: 89.85